Cas no 676501-85-2 (5-Cyanothiophene-2-boronic acid pinacol ester)

5-Cyanothiophene-2-boronic acid pinacol ester Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Cyanothiophene-2-boronic acid pinacol ester

• MDL： MFCD09952061
• InChIKey： LKRPJAKTFWEYGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,1-4H3
• SMILES： CC1(C)C(C)(C)OB(C2=CC=C(C#N)S2)O1

Computed Properties

• Exact Mass: 253.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 16

Experimental Properties

• LogP: 0.87338
• PSA: 101.72000
• Boiling Point: 346℃
• Melting Point: 79-82 °C
• Flash Point: 163℃
• Density: 1.14

5-Cyanothiophene-2-boronic acid pinacol ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

5-Cyanothiophene-2-boronic acid pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%